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Cat. No.: B2420203

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N,N-diethylsarcosinamide, a
tertiary amine and amide of sarcosine. This document will delve into its fundamental chemical
and physical properties, synthesis methodologies, and potential applications, offering a
valuable resource for professionals in research and development.

Core Molecular Attributes

N,N-Diethylsarcosinamide, systematically named N,N-Diethyl-2-(methylamino)acetamide, is
a derivative of the amino acid sarcosine. Its structure features a central acetamide core with a
methylamino group at the alpha-position and two ethyl groups attached to the amide nitrogen.

Table 1: Key Molecular Identifiers and Properties
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Identifier Value Source

IUPAC Name \.N-Diethyl-2- N/A
(methylamino)acetamide

Synonyms N,N-Diethylsarcosinamide N/A

CAS Number 44897-15-6 [1]

Molecular Formula C7H16N20 [1]

Molecular Weight 144.22 g/mol Calculated

Canonical SMILES CCN(CC)C(=O)CNC [2]

The molecular formula C7H1sN20 and a molecular weight of 144.22 g/mol are defining
characteristics of this compound. The hydrochloride salt of N,N-Diethyl-2-
(methylamino)acetamide has a molecular weight of 180.68 g/mol and the molecular formula
C7H17CIN20.[2][3]

Physicochemical Characteristics

While specific experimental data for N,N-diethylsarcosinamide is not extensively documented in
publicly available literature, we can infer its properties based on structurally similar compounds.
Amides of this nature are typically liquids at room temperature and possess a degree of
polarity, influencing their solubility.

Table 2: Predicted and Inferred Physicochemical Properties
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Property Predicted/Inferred Value Notes

N ) Estimated to be in the range of  Based on similar N,N-
Boiling Point

180-220 °C diethylacetamides[1]
] Estimated to be around 0.9 - Based on similar N,N-
Density ) )
1.0 g/cm3 diethylacetamides[1][4]
Expected to be soluble in o
N ] General characteristic of low
Solubility water and polar organic ] )
molecular weight amides
solvents
K Estimated to be in the range of = Based on the methylamino
pKa

8-9 for the secondary amine group

Synthesis and Manufacturing

The synthesis of N,N-diethylsarcosinamide involves the formation of an amide bond between
sarcosine (or its activated derivative) and diethylamine. This is a common transformation in
organic chemistry, and several well-established methods can be employed.

General Amide Synthesis Strategies

The formation of the amide bond is a cornerstone of organic synthesis. Common methods that
could be adapted for the synthesis of N,N-diethylsarcosinamide include:

o From Carboxylic Acids and Amines using Coupling Agents: This is a widely used laboratory-
scale method. A carboxylic acid (sarcosine) is activated by a coupling agent, which then
reacts with an amine (diethylamine) to form the amide.

e From Acyl Chlorides and Amines: This is a robust and often high-yielding method, suitable
for larger-scale synthesis. Sarcosine would first be converted to its acyl chloride, which then
readily reacts with diethylamine.

o From Esters and Amines (Aminolysis): The reaction of a sarcosine ester with diethylamine,
often at elevated temperatures, can produce the desired amide.

Plausible Synthetic Workflow
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A common and effective laboratory-scale synthesis of N,N-diethylsarcosinamide would likely
involve the use of a coupling agent to facilitate the amide bond formation between N-protected
sarcosine and diethylamine, followed by deprotection.

Synthesis of N,N-Diethylsarcosinamide

(N—Protected Sarcosine) (Coupling Agent (e.g., DCC, HATU))

Activation
Gctivated Sarcosine Intermediate) Diethylamine
Amidation

(N-Protected N,N—Diethylsarcosinamide)

Removal pf Protecting Group
(N,N-Diethylsarcosinamide)

Click to download full resolution via product page

Caption: Plausible synthetic workflow for N,N-diethylsarcosinamide.
Step-by-Step Experimental Protocol (lllustrative):

e Protection of Sarcosine: The secondary amine of sarcosine is first protected with a suitable
protecting group (e.g., Boc, Cbz) to prevent side reactions.

» Activation: The protected sarcosine is dissolved in an appropriate aprotic solvent (e.g.,
dichloromethane, DMF) and treated with a coupling agent (e.g., DCC, HATU) and an
activating agent (e.g., HOBt).
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» Amidation: Diethylamine is added to the reaction mixture, and the reaction is stirred at room
temperature until completion.

o Work-up and Purification: The reaction mixture is worked up to remove the coupling agent
byproducts and unreacted starting materials. The crude product is then purified, typically by
column chromatography.

o Deprotection: The protecting group is removed under appropriate conditions (e.g., acid for
Boc, hydrogenation for Cbz) to yield the final product, N,N-diethylsarcosinamide.

Potential Applications and Research Interest

While specific, large-scale industrial applications of N,N-diethylsarcosinamide are not widely
reported, its chemical structure suggests several areas of potential interest for researchers and
drug development professionals:

» Pharmaceutical Scaffolding: The molecule contains a tertiary amine and an amide functional
group, which are common moieties in many biologically active compounds. It could serve as
a building block or a scaffold for the synthesis of more complex molecules with potential
therapeutic applications.

o Solvent Properties: Similar to other N,N-dialkylacetamides, it may exhibit useful properties as
a polar aprotic solvent in certain chemical reactions. N,N-dimethylacetamide, a related
compound, is used as a polar solvent in organic synthesis and in the production of
pharmaceuticals and agrochemicals.[5]

e Ligand in Coordination Chemistry: The presence of multiple heteroatoms (two nitrogens and
one oxygen) provides potential coordination sites for metal ions, making it a candidate for
investigation as a ligand in coordination chemistry.

Safety and Handling

Specific toxicity data for N,N-diethylsarcosinamide is not readily available. However, based on
the safety information for structurally related compounds such as N,N-diethylacetamide,
caution should be exercised when handling this chemical.

General Safety Precautions:
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

o Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any potential
vapors.

» Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty
of water.

o Storage: Store in a tightly sealed container in a cool, dry place.

It is imperative to consult the Safety Data Sheet (SDS) for any specific handling and safety
information before use.

Conclusion

N,N-Diethylsarcosinamide is a chemical compound with a well-defined molecular structure and
predictable physicochemical properties based on its functional groups. While its specific
applications are not yet broadly established, its structure lends itself to potential use in
pharmaceutical development and as a versatile chemical intermediate. The synthesis of this
compound can be achieved through standard amidation protocols. As with any chemical,
proper safety precautions should be followed during handling and use. Further research into
the specific properties and applications of N,N-diethylsarcosinamide is warranted to fully
explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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